Cas no 1807197-41-6 (Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate
• CAS No: 1807197-41-6
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5007287
• Update Time: 2025-10-29

Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-3-19-12(18)6-9-4-8(2)5-11(10(9)7-17)20-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： LOUMOXCIOFZGIG-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=C(C=1C#N)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate (CAS No. 1807197-41-6): A Comprehensive Overview

Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate, identified by its CAS number 1807197-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a cyano group, a methyl substituent, and a trifluoromethoxy moiety contributes to its distinct chemical properties and reactivity, which are leveraged in various synthetic pathways.

The compound's molecular framework, featuring an acetoate ester derived from phenylacetic acid, provides a versatile platform for further functionalization. This structural motif is particularly relevant in the context of drug discovery, where modifications at specific positions can significantly alter biological activity. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many contemporary drug candidates.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted organic synthesis have been employed to streamline the synthesis process, reducing reaction times and improving yields. These innovations are crucial for meeting the demands of industrial-scale production while maintaining high purity standards.

In the realm of medicinal chemistry, this compound has been explored as a precursor for various biologically active molecules. Its phenylacetic acid core is closely related to well-known pharmacophores found in drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The cyano group can be further transformed into amides or carboxylic acids, expanding its utility in peptidomimetic design and enzyme inhibition studies.

The trifluoromethoxy substituent plays a pivotal role in modulating the electronic properties of the molecule. This group not only influences the lipophilicity but also enhances the compound's interaction with biological targets. Such characteristics are particularly advantageous in the development of kinase inhibitors and other small-molecule drugs that require precise binding interactions with their intended receptors.

Recent studies have highlighted the potential of Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate in the synthesis of novel antimicrobial agents. The combination of electron-withdrawing and electron-donating groups within its structure allows for selective interactions with bacterial enzymes and cell membranes. This has led to promising results in preliminary screenings for compounds capable of overcoming antibiotic resistance mechanisms.

The compound's stability under various storage conditions is another critical factor contributing to its industrial relevance. Research indicates that proper handling and storage protocols can significantly extend its shelf life while preserving its chemical integrity. This is essential for maintaining consistency in downstream applications, particularly in pharmaceutical manufacturing where batch-to-batch reproducibility is paramount.

From a synthetic chemistry perspective, the versatility of Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate lies in its ability to serve as a building block for more complex structures. Chemists have utilized this intermediate to construct heterocyclic frameworks and fused ring systems, which are common motifs in bioactive molecules. The ease with which it can be modified underscores its importance as a cornerstone in medicinal chemistry libraries.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that often translate into improved pharmacological profiles. The presence of fluorine atoms can lead to increased binding affinity, reduced metabolic degradation, and enhanced oral bioavailability. These attributes make compounds like Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate highly sought after in drug development pipelines.

In conclusion, Ethyl 2-cyano-5-methyl-3-(trifluoromethoxy)phenylacetate (CAS No. 1807197-41-6) represents a significant advancement in synthetic organic chemistry with broad implications for pharmaceutical innovation. Its structural features and reactivity profile make it an invaluable tool for researchers aiming to develop next-generation therapeutics targeting diverse disease states. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, solidifying its role as a cornerstone in modern drug discovery efforts.